Cas no 78105-38-1 (3-Nitroquinolin-2-amine)

• Product Name: 3-Nitroquinolin-2-amine
• CAS No: 78105-38-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 5527721
• Update Time: 2025-06-11

3-Nitroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-nitroquinolin-2-amine
• 3-Nitroquinolin-2-amine

• Inchi： 1S/C9H7N3O2/c10-9-8(12(13)14)5-6-3-1-2-4-7(6)11-9/h1-5H,(H2,10,11)
• InChI Key： JQUPBDWYDNZJQC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C([N+]([O-])=O)C=1N

Additional information on 3-Nitroquinolin-2-amine

Introduction to 3-Nitroquinolin-2-amine (CAS No. 78105-38-1)

3-Nitroquinolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 78105-38-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a nitro group and an amine functional group on the quinoline backbone makes it a versatile scaffold for synthesizing biologically active molecules.

The molecular structure of 3-Nitroquinolin-2-amine consists of a quinoline ring system substituted with a nitro group at the 3-position and an amine group at the 2-position. This arrangement imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The nitro group, being electron-withdrawing, can modulate the electronic distribution across the molecule, while the amine group serves as a potential site for further functionalization or hydrogen bonding interactions.

In recent years, 3-Nitroquinolin-2-amine has been explored as a precursor in the synthesis of various pharmacologically relevant compounds. Its quinoline core is a well-known motif in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, and anticancer properties. The nitro group, in particular, has been utilized to enhance the bioavailability and metabolic stability of drug candidates.

One of the most compelling aspects of 3-Nitroquinolin-2-amine is its role in developing novel therapeutic agents. Researchers have leveraged its structural framework to design molecules that target specific biological pathways. For instance, studies have shown that derivatives of 3-Nitroquinolin-2-amine can inhibit kinases and other enzymes involved in cancer progression. The ability to fine-tune the molecule’s properties through structural modifications has made it an attractive candidate for further investigation.

The synthesis of 3-Nitroquinolin-2-amine typically involves multi-step organic reactions, starting from readily available quinoline precursors. The introduction of the nitro group at the 3-position is often achieved through nitration reactions, while the amine group is introduced via reductive amination or other nucleophilic substitution methods. These synthetic routes highlight the compound’s accessibility and feasibility for large-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Nitroquinolin-2-amine’s interactions with biological targets. Molecular modeling studies have revealed that its binding affinity to certain proteins can be modulated by subtle changes in its structure. This insight has guided the development of more potent and selective drug candidates based on this scaffold.

The pharmacological profile of 3-Nitroquinolin-2-amine has been extensively studied in preclinical models. Initial investigations have demonstrated its potential in combating resistant bacterial strains by interfering with essential metabolic pathways. Additionally, its ability to cross cell membranes suggests it may be effective in treating intracellular infections.

Another area of interest is the use of 3-Nitroquinolin-2-amine in developing targeted therapies for neurological disorders. Quinoline derivatives have shown promise in treating conditions such as Alzheimer’s disease and Parkinson’s disease by inhibiting oxidative stress and neuroinflammation. The nitro and amine functional groups on 3-Nitroquinolin-2-amine may enhance its ability to penetrate the blood-brain barrier, making it a promising candidate for central nervous system applications.

The environmental impact of synthesizing and utilizing 3-Nitroquinolin-2-amine is also a critical consideration. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes.

In conclusion, 3-Nitroquinolin-2-amine (CAS No. 78105-38-1) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as a precursor for biologically active compounds underscores its importance in drug discovery efforts. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in medicinal chemistry for years to come.